Cas no 18748-91-9 (Octadecanoic acid,trimethylsilyl ester)

• Product Name: Octadecanoic acid,trimethylsilyl ester
• CAS No: 18748-91-9
• MF: C₂₁H₄₄O₂Si
• MW: 356.658368110657
• CID: 143150
• PubChem ID: 87777
• Update Time: 2025-04-19

Octadecanoic acid,trimethylsilyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,trimethylsilyl ester
• trimethylsilyl octadecanoate
• Octadecanoic acid, TMS
• Octadecanoic acid, TMS ester
• Stearic acid, trimethylsilyl ester
• Stearoxytrimethylsilane
• Trimethylsilyl ester of octadecanoic acid
• Trimethylsilyl stearate
• Stearic acid trimethylsilyl
• Octadecanoic acid trimethylsilyl
• 224OIG2QDZ
• Octadecanoic acid, trimethylsilyl ester
• SIO 118
• Stearic acid, TMS derivative
• Q27253606
• NS00048143
• stearic acid tms ester
• 18748-91-9
• EINECS 242-553-2
• DTXSID90940209
• SCHEMBL155828
• UNII-224OIG2QDZ
• DDLPZVTUKLKVQB-UHFFFAOYSA-N
• SILANE, TRIMETHYL-, STEARATE
• Stearic acid trimethylsilyl ester

• Inchi： 1S/C21H44O2Si/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-24(2,3)4/h5-20H2,1-4H3
• InChI Key： DDLPZVTUKLKVQB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 356.31122
• Monoisotopic Mass: 356.31105718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3